5-chloro-N-methyl-2-methylsulfanyl-N-[(2,3,4-trimethoxyphenyl)methyl]pyrimidine-4-carboxamide

• IUPAC Name: 5-chloro-N-methyl-2-methylsulfanyl-N-[(2,3,4-trimethoxyphenyl)methyl]pyrimidine-4-carboxamide
• InChI: InChI=1S/C17H20ClN3O4S/c1-21(16(22)13-11(18)8-19-17(20-13)26-5)9-10-6-7-12(23-2)15(25-4)14(10)24-3/h6-8H,9H2,1-5H3
• InChI Key: UKUBUDRVSQNGJZ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=C(C(=C(C=C1)OC)OC)OC)C(=O)C2=NC(=NC=C2Cl)SC
• Molecular Formula: C17H20ClN3O4S
• Molecular Weight: 397.9 g/mol

Description

This compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine and benzene. They have diverse roles in biochemistry, including serving as the basis for the nucleic acids, DNA and RNA.

Scientific Research Applications

Antitumor and Antimicrobial Applications

Compounds with similar structures have been synthesized and evaluated as potential inhibitors of thymidylate synthase (TS) and as antitumor and/or antibacterial agents. For example, novel 2-amino-4-oxo-5-[(substituted phenyl)sulfanyl]pyrrolo[2,3-d]pyrimidines were synthesized and shown to possess significant antitumor properties due to their potent inhibition against human TS, suggesting potential applications in cancer therapy (Gangjee et al., 1996).

Synthesis and Characterization of Novel Compounds

Research into the synthesis of new pyrimidine derivatives, including those with antimicrobial activity, highlights the potential for compounds like 5-chloro-N-methyl-2-methylsulfanyl-N-[(2,3,4-trimethoxyphenyl)methyl]pyrimidine-4-carboxamide to serve as precursors or active agents in the development of new pharmaceuticals or materials. For instance, the synthesis and antimicrobial activity of new pyridothienopyrimidines and pyridothienotriazines have been explored, revealing the utility of such compounds in creating antimicrobial agents (Abdel-rahman et al., 2002).

Polyamide and Poly(amide-imide) Applications

Research on polyamides and poly(amide–imide)s derived from related compounds demonstrates the potential application in the field of polymer science, particularly in the development of materials with high thermal stability and solubility in polar solvents. This suggests that 5-chloro-N-methyl-2-methylsulfanyl-N-[(2,3,4-trimethoxyphenyl)methyl]pyrimidine-4-carboxamide could play a role in the synthesis of advanced polymers with specialized properties (Saxena et al., 2003).

Antioxidant and Anticorrosive Additives

The research on the synthesis and applications of some new antioxidant and anticorrosive additives for diesel motor oils using pyrimidine‐5‐carboxylate derivatives indicates potential applications of related compounds in industrial applications, including lubricants and protective coatings, showcasing the versatility of pyrimidine derivatives in various fields beyond pharmaceuticals (Hassan et al., 2010).